Cas no 1435265-31-8 (Mbandakamine A; 1'',6'-Atropisomer)

Mbandakamine A; 1'',6'-Atropisomer structure
1435265-31-8 structure
Product Name:Mbandakamine A; 1'',6'-Atropisomer
CAS No:1435265-31-8
MF:C48H52N2O8
MW:784.9350938797
CID:6705507
Update Time:2024-03-02

Mbandakamine A; 1'',6'-Atropisomer Chemical and Physical Properties

Names and Identifiers

    • Mbandakamine A; 1'',6'-Atropisomer
    • Inchi: 1S/C48H52N2O8/c1-21-13-28-29(44-31-17-24(4)50-26(6)42(31)39(58-10)20-35(44)53)18-32(48(54)45(28)37(14-21)56-8)40-22(2)15-33(51)47-36(55-7)12-11-27(46(40)47)43-30-16-23(3)49-25(5)41(30)38(57-9)19-34(43)52/h11-15,18-20,23-26,49-54H,16-17H2,1-10H3
    • InChI Key: BLJJDDGPLGZUPD-UHFFFAOYSA-N
    • SMILES: COC1C2=C(CC(NC2C)C)C(C2C3C(=C(C=C(C=3C3C(O)=C4C(C=C(C=C4OC)C)=C(C4C5=C(C(NC(C5)C)C)C(OC)=CC=4O)C=3)C)O)C(OC)=CC=2)=C(O)C=1
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD